Anti-Proliferative Potency Against Esophageal Squamous Cell Carcinoma: Compound 4e vs. 5-Fluorouracil
In the 2017 study that established the anti-proliferative potential of this chemotype, compound 4e—which bears the 2-chlorobenzoyl substituent characteristic of the target compound—was identified as the most active analog in the series. When tested against two human esophageal squamous cell carcinoma lines, compound 4e exhibited IC50 values of 8.23 µM (Ec9706) and 16.22 µM (Eca109), representing a 2- to 3-fold improvement in potency over the clinical standard 5-fluorouracil (5-FU), which showed IC50 values of 23.26 µM and 30.25 µM in the same assays, respectively [1].
| Evidence Dimension | In vitro anti-proliferative activity (IC50) |
|---|---|
| Target Compound Data | Compound 4e (2-chlorobenzoyl analog): IC50 = 8.23 µM (Ec9706), 16.22 µM (Eca109) |
| Comparator Or Baseline | 5-Fluorouracil: IC50 = 23.26 µM (Ec9706), 30.25 µM (Eca109) |
| Quantified Difference | 2.8-fold more potent against Ec9706; 1.9-fold more potent against Eca109 |
| Conditions | Human esophageal squamous cell carcinoma cell lines Ec9706 and Eca109; MTT assay |
Why This Matters
This 2- to 3-fold potency advantage over a frontline chemotherapeutic agent provides a quantifiable efficacy benchmark that can guide procurement decisions when selecting lead candidates for esophageal cancer drug discovery programs.
- [1] Wu L, Yang X, Peng Z, et al. Synthesis and anti-proliferative activity evaluation of novel benzo[d][1,3]dioxoles-fused 1,4-thiazepines. Eur J Med Chem. 2017;127:599-605. doi:10.1016/j.ejmech.2017.01.021 View Source
